Cas no 2679809-02-8 (rac-(2R,3R)-3-phenyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid)

• Product Name: rac-(2R,3R)-3-phenyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid
• CAS No: 2679809-02-8
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5642785
• PubChem ID: 165941823
• Update Time: 2025-06-08

rac-(2R,3R)-3-phenyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280959
• rac-(2R,3R)-3-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-2-carboxylic acid
• 2679809-02-8
• rac-(2R,3R)-3-phenyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid

• Inchi： 1S/C14H15NO4/c1-2-8-19-14(18)15-9-11(12(15)13(16)17)10-6-4-3-5-7-10/h2-7,11-12H,1,8-9H2,(H,16,17)/t11-,12+/m1/s1
• InChI Key： JYZZFRUIKMQIGL-NEPJUHHUSA-N
• SMILES： O(CC=C)C(N1C[C@H](C2C=CC=CC=2)[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,3R)-3-phenyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid

Recent Advances in the Study of rac-(2R,3R)-3-phenyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid (CAS: 2679809-02-8)

The compound rac-(2R,3R)-3-phenyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid (CAS: 2679809-02-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly due to their conformational rigidity and ability to modulate biological targets. The rac-(2R,3R) configuration of this compound has been shown to exhibit enhanced binding affinity to specific enzymes involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory agents. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and green chemistry approaches, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that rac-(2R,3R)-3-phenyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid exhibits potent inhibitory effects on key pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, the compound's unique chemical structure allows for further derivatization, opening avenues for the development of more potent and selective analogs.

One of the most notable advancements in the study of this compound is its application in targeted drug delivery systems. Researchers have successfully conjugated rac-(2R,3R)-3-phenyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid to nanoparticle carriers, enhancing its bioavailability and reducing off-target effects. Preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, with minimal toxicity observed in animal models.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as metabolic stability and long-term safety profiles need to be addressed through further preclinical studies. Additionally, the scalability of its synthesis remains a critical factor for its commercial viability. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, rac-(2R,3R)-3-phenyl-1-(prop-2-en-1-yloxy)carbonylazetidine-2-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its promising biological activity, make it a compelling candidate for further research and development. Continued exploration of its therapeutic potential and optimization of its pharmacological properties will be crucial in realizing its full clinical potential.